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Compound of Interest

Compound Name: Diisodecyl succinate

Cat. No.: B15343944 Get Quote

This document provides essential safety and logistical information for the proper disposal of

diisodecyl succinate, catering to researchers, scientists, and drug development professionals.

The following procedural guidance is designed to ensure safe handling and environmental

responsibility.

Quantitative Data
For quick reference, the following table summarizes the key quantitative data for diisodecyl
succinate.

Property Value

CAS Number 28801-70-9

Molecular Formula C₂₄H₄₆O₄

Molecular Weight 398.628 g/mol

Boiling Point 405.78 °C @ 760 mm Hg (estimated)

Flash Point 179.50 °C (355.00 °F) (estimated)

Water Solubility 5.311e-005 mg/L @ 25 °C (estimated)

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15343944?utm_src=pdf-interest
https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper personal protective equipment protocols is mandatory when handling

diisodecyl succinate. The following table outlines the recommended PPE.

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber,

neoprene). Lab coat or other protective clothing

to prevent skin contact.

Respiratory Protection

Not typically required under normal conditions

with adequate ventilation. If mists or aerosols

are generated, use a NIOSH-approved

respirator.

Disposal Workflow
The proper disposal of diisodecyl succinate should follow a structured workflow to minimize

risks and ensure compliance with regulations. The diagram below illustrates the key steps in

the disposal process.

Preparation Collection Disposal

Start: Unused or Waste Diisodecyl Succinate Don Appropriate PPE
1.

Select a Labeled, Leak-Proof Waste Container
2.

Carefully Transfer Waste into Container
3.

Securely Seal the Container
4.

Store in a Designated Hazardous Waste Area
5.

Arrange for Pickup by a Licensed Hazardous Waste Disposal Facility
6.

End: Proper Disposal
7.

Click to download full resolution via product page

Caption: A logical workflow for the safe disposal of diisodecyl succinate.

Step-by-Step Disposal Procedures
1. Preparation for Disposal:

Assess the Waste: Determine if the diisodecyl succinate is unused, contaminated, or a

residue.

Consult Safety Data Sheet (SDS): Always refer to the substance-specific SDS for the most

detailed and up-to-date handling and disposal information.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.benchchem.com/product/b15343944?utm_src=pdf-body-img
https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.guidechem.com/msds/28801-70-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing the appropriate PPE as outlined in the table above.

2. Spill Management:

Small Spills:

For minor spills, use an inert absorbent material such as sand, earth, or vermiculite to

contain and soak up the liquid.

Collect the absorbed material using non-sparking tools and place it into a designated,

labeled container for hazardous waste.

Large Spills:

In the event of a large spill, evacuate the area immediately and contact your institution's

environmental health and safety (EHS) department or emergency response team.

Prevent the spill from entering drains or waterways.

3. Waste Collection and Storage:

Container Selection: Use a chemically compatible, leak-proof container for collecting

diisodecyl succinate waste. The container must be clearly labeled as "Hazardous Waste"

and include the chemical name.

Segregation: Do not mix diisodecyl succinate waste with other incompatible chemicals.

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from heat and sources of ignition.

4. Final Disposal:

Regulatory Compliance: The disposal of diisodecyl succinate must be carried out in

accordance with all applicable local, state, and federal regulations.

Licensed Disposal Facility: Arrange for the collection and disposal of the hazardous waste

through a licensed and reputable environmental services company. Do not attempt to
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dispose of diisodecyl succinate down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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